MFCD18318416

• IUPAC Name: 5-(4-carboxypyridin-3-yl)benzene-1,3-dicarboxylic acid
• InChI: InChI=1S/C14H9NO6/c16-12(17)8-3-7(4-9(5-8)13(18)19)11-6-15-2-1-10(11)14(20)21/h1-6H,(H,16,17)(H,18,19)(H,20,21)
• InChI Key: VDICJMKXZWPJAD-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC(=C1C(=O)O)C2=CC(=CC(=C2)C(=O)O)C(=O)O
• Molecular Formula: C14H9NO6
• DSSTOX Substance ID: DTXSID40688280
• Molecular Weight: 287.22 g/mol
• CAS No.: 1261899-96-0

Description

The compound identified as MFCD18318416 is a chemical entity with unique properties and potential applications in various fields. This compound is known for its specific molecular structure, which contributes to its reactivity and functionality in different chemical processes.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of MFCD18318416 involves multiple steps, each requiring precise reaction conditions to ensure the desired product is obtained. The synthetic route typically begins with the preparation of intermediate compounds, which are then subjected to further reactions to form the final product. Common reagents used in these reactions include organic solvents, catalysts, and specific reactants that facilitate the formation of the desired molecular structure.

Industrial Production Methods: In an industrial setting, the production of this compound is scaled up to meet demand. This involves optimizing the reaction conditions to ensure high yield and purity of the product. Industrial production methods may include continuous flow reactors, large-scale batch reactors, and advanced purification techniques to isolate and refine the compound.

Chemical Reactions Analysis

Types of Reactions: MFCD18318416 undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are influenced by the presence of specific functional groups within the compound’s structure.

Common Reagents and Conditions: Common reagents used in the reactions involving this compound include oxidizing agents, reducing agents, and nucleophiles. The reaction conditions, such as temperature, pressure, and solvent choice, are carefully controlled to achieve the desired transformation.

Major Products Formed: The major products formed from the reactions of this compound depend on the type of reaction and the reagents used. For example, oxidation reactions may yield oxidized derivatives, while substitution reactions can result in the formation of new compounds with different functional groups.

Scientific Research Applications

MFCD18318416 has a wide range of applications in scientific research. In chemistry, it is used as a reagent in various synthetic processes to create new compounds. In biology, it may be utilized in studies involving cellular processes and molecular interactions. In medicine, this compound could be explored for its potential therapeutic effects, such as its ability to interact with specific biological targets. Additionally, in industry, this compound may be used in the production of materials with specialized properties.

Mechanism of Action

The mechanism of action of MFCD18318416 involves its interaction with specific molecular targets within a biological system. These interactions can lead to changes in cellular processes and pathways, ultimately resulting in the compound’s observed effects. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds: Similar compounds to MFCD18318416 include those with comparable molecular structures and functional groups. These compounds may share similar reactivity and applications but can differ in their specific properties and effects.

Uniqueness: this compound is unique due to its specific molecular structure, which imparts distinct reactivity and functionality. This uniqueness makes it valuable in various applications, as it can offer advantages over other similar compounds in terms of efficiency, selectivity, and overall performance.